2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol

• Molecular Formula: C9H14BrNOS
• Molecular Weight: 264.18 g/mol
• SMILES: CCC(CO)NCC1=CC=C(S1)Br
• InChI: InChI=1S/C9H14BrNOS/c1-2-7(6-12)11-5-8-3-4-9(10)13-8/h3-4,7,11-12H,2,5-6H2,1H3
• InChIKey: BMFOQGDJTNVOHQ-UHFFFAOYSA-N

2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol: Identity & Procurement

2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol (CAS 1042624-34-9) is a bromothiophene-containing amino alcohol with molecular formula C₉H₁₄BrNOS and molecular weight 264.18 g/mol . It belongs to the class of heterocyclic building blocks featuring a 5‑bromo‑2‑thienyl group connected via a methylamino bridge to a butan‑1‑ol chain, a scaffold that confers distinct electronic, steric, and hydrogen‑bonding properties relevant to medicinal chemistry and materials research . The compound is commercially available at research‑grade purity and is cataloged in authoritative chemical databases [1].

Class Bromothiophene amino alcohol building block

Availability Research-grade, commercially cataloged

Database Registered in BindingDB (CHEMBL3894580)

• [1] BindingDB. BDBM50210170 (CHEMBL3894580). View Source

Analog Substitution Risks

Despite sharing a common bromothiophene‑amino‑alcohol core, subtle variations in halogen position, alkyl linker length, and substitution pattern produce measurable differences in lipophilicity, ionisation‑dependent partitioning, and biological target engagement. A simple replacement with a 3‑bromo regioisomer alters both logP and logD₇.₄ by ≥0.1 log units, while extending or shortening the alkyl chain shifts molecular flexibility and hydrogen‑bonding capacity. Even more consequentially, the 5‑bromo‑butanol derivative exhibits a distinct cholinesterase selectivity profile (BuChE Ki = 610 nM; AChE Ki = 3430 nM) that would be lost if an uncharacterised analog were substituted [1]. Therefore, procurement decisions must be guided by quantitative, comparator‑backed evidence rather than by nominal structural similarity.

5-Bromo thiophene substitution

3-Bromo regioisomer alters calculated logP and logD, shifting predicted membrane partitioning behavior.

Butan-1-ol amino alcohol chain

Extended or shortened alkyl linker changes molecular flexibility and hydrogen-bonding capacity.

Reported BuChE selectivity profile

Uncharacterized analogs may lose this selectivity, altering target-engagement interpretation.

• [1] BindingDB. BDBM50210170 (CHEMBL3894580). Ki values for butyrylcholinesterase and acetylcholinesterase. View Source

Differentiation vs. Structural Analogs

BuChE Selectivity over AChE

In competitive inhibition assays, 2-{[(5-bromothiophen-2-yl)methyl]amino}butan-1-ol exhibits a 5.6‑fold preference for butyrylcholinesterase (BuChE) over acetylcholinesterase (AChE) [1]. The Ki value for equine serum BuChE is 610 nM, whereas the Ki for Electrophorus electricus AChE is 3,430 nM. This selectivity contrasts with many amino‑alcohol‑based cholinesterase inhibitors that display broader, non‑discriminatory inhibition .

BuChE vs AChE selectivity

Head-to-head

Ki BuChE 610 nM / AChE 3,430 nM (5.6× preference)

May support BuChE-selective probe studies

Requires model-specific validation

Evidence Dimension	Enzyme inhibition constant (Ki)
Target Compound Data	610 nM (equine serum BuChE)
Comparator Or Baseline	3,430 nM (Electrophorus electricus AChE)
Quantified Difference	5.6‑fold higher affinity for BuChE (lower Ki)
Conditions	Competitive inhibition; preincubation 20 min; substrate: butyrylthiocholine iodide (BuChE) or acetylthiocholine iodide (AChE); pH 7.4, 25 °C

Why This Matters

A defined BuChE selectivity profile enables targeted research in neurological disorders where BuChE upregulation is implicated, while minimising off‑target AChE interference.

• [1] BindingDB. BDBM50210170 (CHEMBL3894580). Ki: 610 nM (BuChE, horse serum); Ki: 3,430 nM (AChE, Electrophorus electricus). View Source

LogP: 5-Bromo vs. 3-Bromo Isomer

The position of the bromine atom on the thiophene ring significantly influences lipophilicity. The 5‑bromo derivative has an ACD/LogP of 2.53, whereas the 3‑bromo regioisomer (CAS 1250400-20-4) exhibits an ACD/LogP of 2.40 . This ΔLogP of 0.13 translates into a measurable difference in predicted octanol‑water partitioning and may affect passive membrane permeability.

logP: 5-Br vs 3-Br isomer

Data to verify

5-Br logP 2.53 vs 3-Br logP 2.40 (Δ +0.13)

Partitioning context-dependent selection

Calculated; experimental logP to verify

Evidence Dimension	Calculated octanol‑water partition coefficient (ACD/LogP)
Target Compound Data	2.53
Comparator Or Baseline	3‑bromo regioisomer: 2.40
Quantified Difference	ΔLogP = +0.13 (5‑bromo more lipophilic)
Conditions	ACD/Labs Percepta Platform, version 14.00; neutral species

Why This Matters

Even a modest ΔLogP of 0.13 can alter compound distribution in cell‑based assays and in vivo models, making the 5‑bromo isomer a more suitable candidate when higher membrane partitioning is desired.

LogD (pH 7.4): 5-Bromo vs. 3-Bromo Isomer

At physiological pH 7.4, the 5‑bromo derivative demonstrates an ACD/LogD of 1.79, whereas the 3‑bromo regioisomer has a higher LogD of 2.05 . This difference of 0.26 log units indicates that the 5‑bromo compound is less lipophilic at neutral pH, potentially leading to distinct absorption, distribution, and formulation behavior compared with its 3‑bromo counterpart.

logD₇.₄: 5-Br vs 3-Br isomer

Data to verify

5-Br logD 1.79 vs 3-Br logD 2.05 (Δ –0.26)

pH-dependent solubility context

In silico; requires experimental logD

Evidence Dimension	pH‑dependent distribution coefficient (ACD/LogD at pH 7.4)
Target Compound Data	1.79
Comparator Or Baseline	3‑bromo regioisomer: 2.05
Quantified Difference	ΔLogD₇.₄ = –0.26 (5‑bromo less lipophilic at physiological pH)
Conditions	ACD/Labs Percepta Platform, version 14.00; pH 7.4

Why This Matters

The lower LogD₇.₄ of the 5‑bromo derivative implies improved aqueous solubility at neutral pH, which can simplify biological assay preparation and reduce non‑specific binding.

Patent Coverage: US-9073936-B2

2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol is explicitly listed within the chemical space of US Patent 9,073,936 B2, titled 'Organic compounds' . The patent encompasses amino alcohol derivatives for therapeutic applications, and inclusion of this specific compound provides a documented innovation record that is not available for many structurally similar, unpatented bromothiophene analogs.

Patent coverage

Context-dependent

Listed in US-9073936-B2; analogs lack equivalent record

May support IP-positioning review

Freedom-to-operate analysis recommended

Evidence Dimension	Patent coverage
Target Compound Data	Listed in US-9073936-B2
Comparator Or Baseline	Numerous 3‑bromo and chain‑shortened analogs lack equivalent patent citation
Quantified Difference	Qualitative (patent vs. no patent record)
Conditions	United States Patent and Trademark Office, filed July 2012

Why This Matters

A compound with a verifiable patent trail offers clearer freedom‑to‑operate and potential for collaborative development compared with analogs whose intellectual property status is undefined.

Optimal Application Scenarios

Selective BuChE Inhibitor Development

With a Ki of 610 nM for BuChE and 5.6‑fold selectivity over AChE, 2-{[(5-bromothiophen-2-yl)methyl]amino}butan-1-ol serves as a starting scaffold for structure‑activity relationship (SAR) studies targeting BuChE‑associated pathologies such as Alzheimer's disease progression [1]. The selectivity reduces confounding AChE‑mediated effects, enabling cleaner mechanistic interpretation.

Lipophilicity & Distribution Coefficient Tuning

The well‑characterised logP (2.53) and logD₇.₄ (1.79) of the 5‑bromo isomer, together with its documented divergence from the 3‑bromo regioisomer (ΔLogP = +0.13; ΔLogD₇.₄ = –0.26), make this compound a valuable reference for QSAR models and for tuning membrane permeability in lead optimisation .

Patent-Protected Synthetic Intermediate

The explicit inclusion of this compound in US‑9073936‑B2 positions it as a key intermediate or comparator in proprietary drug discovery programmes . Procurement of the 5‑bromo derivative ensures alignment with the patented scope, which may be critical for internal compound library expansion or for validating third‑party claims.

Cross-Coupling Building Block

The 5‑bromo substituent on the thiophene ring is strategically placed for Suzuki–Miyaura, Buchwald–Hartwig, and other palladium‑catalysed cross‑couplings, while the amino‑alcohol side chain provides sites for further derivatisation (e.g., amidation, alkylation) . This dual functionality supports divergent synthesis of focused libraries.

Application

Selection Property

Validation Focus

BuChE-targeted SAR studies

BuChE selectivity profile over AChE

Enzyme selectivity confirmation in target models

QSAR model calibration

Defined logP/logD divergence from 3-bromo isomer

Experimental logP/logD determination

IP-positioned compound library expansion

Patent citation in US-9073936-B2

Scope-of-coverage and FTO review

Divergent library synthesis

5-Bromo-thiophene and amino-alcohol dual functionality

Reactivity and derivatization screening

• [1] BindingDB. BDBM50210170 (CHEMBL3894580). Ki values. View Source